Cas no 96315-53-6 (Huzhangoside D)

• Product Name: Huzhangoside D
• CAS No: 96315-53-6
• Molecular Formula: C₆₄H₁₀₄O₃₀
• Molecular Weight: 1353.49258422852
• CID: 830629

Huzhangoside D Properties

Names and Identifiers

• Huzhangoside D
• (2R)-2-[3,5-bis(trifluoromethyl)phenyl]-2-cyano-N-methyl-thiopropionamide
• Huzhangoside-D
• Hushangoside

• InChIKey： PLQZZVHULIUSEV-FXDKWXKUSA-N
• Inchi： 1S/C64H104O30/c1-25-36(69)41(74)45(78)54(86-25)91-49-31(20-65)88-52(47(80)43(49)76)85-23-32-40(73)42(75)46(79)55(89-32)94-58(82)64-17-15-59(3,4)19-28(64)27-9-10-34-60(5)13-12-35(61(6,24-66)33(60)11-14-63(34,8)62(27,7)16-18-64)90-57-51(39(72)30(68)22-84-57)93-56-48(81)50(37(70)26(2)87-56)92-53-44(77)38(71)29(67)21-83-53/h9,25-26,28-57,65-81H,10-24H2,1-8H3/t25-,26-,28-,29+,30-,31+,32+,33+,34+,35-,36-,37-,38+,39-,40+,41+,42-,43+,44+,45+,46+,47+,48+,49+,50+,51+,52+,53-,54-,55-,56-,57-,60-,61-,62+,63+,64-/m0/s1
• SMILES： C([C@]12CCC(C)(C)C[C@H]1C1=CC[C@@H]3[C@]4(CC[C@H](O[C@@H]5OC[C@H](O)[C@H](O)[C@H]5O[C@@H]5O[C@@H](C)[C@H](O)[C@@H](O[C@@H]6OC[C@@H](O)[C@@H](O)[C@H]6O)[C@H]5O)[C@@](C)(CO)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)(=O)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]2[C@H](O)[C@@H](O)[C@H](O[C@@H]3O[C@@H](C)[C@H](O)[C@@H](O)[C@H]3O)[C@@H](CO)O2)O1

Computed Properties

• Exact Mass: 1352.66000

Experimental Properties

• LogP: -4.08110
• PSA: 471.74000
• Solubility: Almost insoluble (0.014 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins